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Compound of Interest

Compound Name:
N-(1H-Pyrazolo[3,4-c]pyridin-5-

yl)acetamide

CAS No.: 1049672-76-5

Cat. No.: B3345417

Get Quote

Executive Summary
The pyrazolo[3,4-c]pyridine scaffold represents a "privileged structure" in medicinal chemistry,

distinct from its more common isomer, pyrazolo[3,4-b]pyridine. While the [3,4-b] system is

widely recognized in kinase inhibition (e.g., sGC stimulators), the [3,4-c] isomer offers a unique

electronic profile and vector orientation for binding pockets in enzymes like Glycogen Synthase

Kinase-3 (GSK-3) and microbial targets.

This guide focuses specifically on acetamide derivatives of this core—where an acetamide

moiety (

) is introduced either at the N1-position (for antimicrobial efficacy) or the C3-position (for kinase
selectivity). These derivatives harness the acetamide group as a flexible linker capable of
hydrogen bonding, crucial for interacting with amino acid residues in the target active site.
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The core structure is a fused bicycle comprising a pyrazole ring fused to a pyridine ring. The

[3,4-c] fusion indicates the bond shared between the nitrogen-containing rings.

Structural Numbering
Correct numbering is vital for reproducibility.

Positions 1 and 2: Nitrogen atoms of the pyrazole ring.[1][2][3][4]

Position 3: Carbon in the pyrazole ring.[1][2][3][4][5][6][7][8][9]

Positions 4, 5, 6, 7: Atoms of the pyridine ring (with Nitrogen at position 6 in the [3,4-c]

isomer).[3][9]

Critical Distinction: In pyrazolo[3,4-c]pyridine, the pyridine nitrogen is "para" to the bridgehead

carbon C3a, whereas in the [3,4-b] isomer, it is adjacent to the bridgehead. This shifts the H-

bond acceptor vectors significantly.

The Acetamide Pharmacophore
The acetamide side chain serves two distinct roles based on attachment point:

N1-Linker (Antimicrobial): Acts as a spacer to position bulky lipophilic groups (e.g.,

benzhydryl) into hydrophobic pockets of bacterial enzymes.

C3-Linker (Kinase Inhibitor): Acts as a "hinge binder" or solvent-front interaction motif,

directing substituents toward the ribose-binding pocket of ATP sites.
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Functionalization Vectors
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Figure 1: Functionalization logic for the pyrazolo[3,4-c]pyridine core.

Synthetic Methodologies
The synthesis of these derivatives generally proceeds via two distinct pathways depending on

the target regioisomer.

Pathway A: N1-Alkylation (The Turan-Zitouni Protocol)
Used primarily for generating antimicrobial agents, this method relies on the nucleophilic attack

of the pyrazole nitrogen (N1) onto a chloroacetamide electrophile.

Mechanism:

Core Formation: Condensation of 4-acylpyridines with hydrazine.

Linker Synthesis: Reaction of an amine (e.g., benzhydrylamine) with chloroacetyl chloride to

form 2-chloro-N-substituted acetamide.

Coupling: The pyrazolo[3,4-c]pyridine core is treated with the chloroacetamide in the

presence of a base (

or NaH).

Regioselectivity Challenge: Alkylation can occur at N1 or N2. In the [3,4-c] system, N1

alkylation is generally favored thermodynamically, but mixtures often require chromatographic

separation.
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Pathway B: C3-Functionalization (Kinase Route)
For kinase inhibitors, the acetamide is often built off the C3 position.

Halogenation: Iodination at C3 of the core.

Cyanation/Reduction: Conversion to C3-nitrile followed by reduction to C3-methanamine.

Acylation: Reaction of the C3-amine with acid chlorides or carboxylic acids to form the

acetamide.
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Figure 2: Synthetic pathway for N1-acetamide derivatives (Turan-Zitouni method).

Medicinal Chemistry & SAR
Series 1: Antimicrobial Agents (N1-Substituted)
Research by Turan-Zitouni et al. established the N1-acetamide series as potential antimicrobial

agents.

Structure: N-[(Benzhydryl) / (1-phenylethyl)]-2-pyrazolo[3,4-c]pyridin-1-yl acetamides.[4][5]
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Key SAR Findings:

Lipophilicity is King: The benzhydryl (two phenyl rings) group provided superior activity

compared to smaller alkyl groups. This suggests the target involves a large hydrophobic

pocket or requires membrane penetration.

Electronic Effects: Electron-withdrawing groups (Cl,

) on the pyridine ring (positions 5 or 7) modulated activity but often reduced solubility.

Selectivity: The compounds showed moderate activity against B. cereus and S. aureus

(Gram-positive) but lacked significant antifungal activity against Candida species.[4][5]

Series 2: Kinase Inhibitors (C3-Substituted)
In the context of GSK-3 inhibition (relevant for Alzheimer's and diabetes), the acetamide group

at C3 acts as a hydrogen bond donor/acceptor network.

Binding Mode: The pyridine nitrogen (N6) often interacts with the hinge region of the kinase.

The C3-acetamide extends into the solvent-exposed region or a back-pocket, providing

selectivity over other kinases like CDK2.

Optimization: Substitution on the acetamide nitrogen with polar groups (e.g., morpholine,

piperazine) improves solubility and pharmacokinetic profiles.

Data Summary Table
Feature N1-Acetamide Series C3-Acetamide Series

Primary Target
Bacterial Membranes /

Enzymes
GSK-3 / Kinases

Role of Acetamide Linker to hydrophobic group
H-bond interaction / Hinge

binding

Key Substituents Benzhydryl, Phenylethyl Morpholine, Piperazine, Aryl

Potency Range Micromolar (Antibacterial) Nanomolar (Kinase Inhibition)

Limitation Solubility, Selectivity ATP-site Competition
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Experimental Protocols
Protocol A: Synthesis of 2-Chloro-N-
benzhydrylacetamide
Pre-requisite for N1-alkylation.

Reagents: Diphenylmethylamine (0.01 mol), Chloroacetyl chloride (0.01 mol), Triethylamine

(TEA), Dichloromethane (DCM).

Procedure:

Dissolve diphenylmethylamine and TEA in dry DCM at 0°C.

Add chloroacetyl chloride dropwise over 30 minutes.

Stir at room temperature for 4 hours.

Wash with water, 5% HCl, and brine.

Dry over

and evaporate solvent.

Validation: Recrystallize from ethanol. Confirm structure via IR (Amide C=O stretch at

~1650

).

Protocol B: General N-Alkylation of Pyrazolo[3,4-
c]pyridine

Reagents: Pyrazolo[3,4-c]pyridine core (1 eq), 2-Chloro-N-benzhydrylacetamide (1.1 eq),

Potassium Carbonate (

, 2 eq), Acetone.

Procedure:
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Suspend the core and

in acetone.

Add the acetamide intermediate.[4][9]

Reflux for 10–12 hours (monitor via TLC).

Filter hot to remove inorganic salts.

Evaporate solvent and recrystallize from Ethanol/Water.

Yield: Typically 60–80%.

Protocol C: Antimicrobial Assay (Agar Well Diffusion)
Standard validation for Series 1 compounds.

Preparation: Prepare Mueller-Hinton agar plates inoculated with

CFU/mL of S. aureus (ATCC 6538).

Application: Punch 6mm wells into the agar. Add 50–100 µL of the test compound (dissolved

in DMSO) at concentrations of 100, 200, and 500 µg/mL.

Incubation: Incubate at 37°C for 24 hours.

Readout: Measure the diameter of the Zone of Inhibition (ZOI) in millimeters.

Control: DMSO (Negative), Ciprofloxacin (Positive).

Threshold: ZOI > 10mm indicates significant activity.

Future Outlook & Strategic Recommendations
The pyrazolo[3,4-c]pyridine acetamide scaffold remains under-explored compared to its [3,4-b]

counterpart.

Scaffold Hopping: Researchers should investigate "reverse amides" (NH-CO-R instead of

CO-NH-R) at the C3 position to alter H-bond donor/acceptor vectors for kinase selectivity.
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Fragment-Based Drug Discovery (FBDD): The core is an excellent fragment. Screening N1-

substituted libraries against specific GPCRs (like Adenosine receptors) could yield new hits,

as hinted by recent studies on similar fused systems.

Solubility Optimization: The N1-benzhydryl series suffers from high lipophilicity (cLogP > 4).

Incorporating polar heterocycles (pyridyl, pyrimidyl) into the acetamide tail could improve oral

bioavailability while maintaining potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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